Cas no 1993501-23-7 (N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine)
N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine
- 1-[(2-Methoxyphenyl)methylideneamino]-4-phenylimidazol-2-amine
- N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine
-
- MDL: MFCD11317429
- Inchi: 1S/C17H16N4O/c1-22-16-10-6-5-9-14(16)11-19-21-12-15(20-17(21)18)13-7-3-2-4-8-13/h2-12H,1H3,(H2,18,20)
- InChI Key: XELCCCWBUUMWSJ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1C=NN1C(N)=NC(=C1)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 370
- Topological Polar Surface Area: 65.4
N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N140395-250mg |
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine |
1993501-23-7 | 250mg |
$ 220.00 | 2022-06-03 | ||
| TRC | N140395-500mg |
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine |
1993501-23-7 | 500mg |
$ 365.00 | 2022-06-03 | ||
| abcr | AB560985-500 mg |
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; . |
1993501-23-7 | 500MG |
€205.60 | 2023-07-10 | ||
| abcr | AB560985-1 g |
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; . |
1993501-23-7 | 1g |
€239.00 | 2023-07-10 | ||
| abcr | AB560985-5 g |
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; . |
1993501-23-7 | 5g |
€656.50 | 2023-07-10 | ||
| Key Organics Ltd | LS-10823-1G |
(1E)-N1-[(2-methoxyphenyl)methylidene]-4-phenyl-1H-imidazole-1,2-diamine |
1993501-23-7 | >95% | 1g |
£276.00 | 2025-02-08 | |
| Key Organics Ltd | LS-10823-5G |
(1E)-N1-[(2-methoxyphenyl)methylidene]-4-phenyl-1H-imidazole-1,2-diamine |
1993501-23-7 | >95% | 5g |
£579.00 | 2025-02-08 | |
| abcr | AB560985-500mg |
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; . |
1993501-23-7 | 500mg |
€205.00 | 2025-04-20 | ||
| abcr | AB560985-1g |
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; . |
1993501-23-7 | 1g |
€237.00 | 2025-04-20 | ||
| abcr | AB560985-5g |
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; . |
1993501-23-7 | 5g |
€637.00 | 2025-04-20 |
N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine
Introduction to N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine (CAS No. 1993501-23-7)
N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 1993501-23-7, represents a novel heterocyclic structure with potential applications in drug discovery and therapeutic development. The compound’s unique framework, featuring an imidazole core and substituted aromatic groups, positions it as a candidate for further exploration in synthetic chemistry and biological activity assessment.
The structural composition of N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine is characterized by a conjugated system involving an imidazole ring, a phenyl group at the 4-position, and an N-(2-methoxybenzylidene) substituent. This arrangement suggests potential for electronic delocalization and steric interactions that could influence its pharmacokinetic properties. The presence of two amine functionalities at the 1 and 2 positions of the imidazole ring enhances its reactivity, making it a versatile scaffold for chemical modifications and derivatization.
In recent years, there has been growing interest in imidazole derivatives due to their diverse biological activities. Imidazole-based compounds are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine may contribute to unique pharmacological profiles, warranting further investigation into its potential therapeutic applications.
One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By targeting kinases or related proteins, imidazole derivatives have shown promise in preclinical studies. The structural features of N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine, including its aromatic rings and amine groups, could facilitate interactions with target proteins, making it a promising candidate for kinase inhibition research.
Moreover, the compound’s solubility and stability are important factors to consider in drug development. The methoxy group on the phenyl ring may enhance water solubility, which is crucial for oral or injectable formulations. Additionally, the stability under various conditions would determine its suitability for industrial-scale synthesis and formulation into final pharmaceutical products.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict the binding affinity of N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine to biological targets, providing insights into its mechanism of action. These computational studies complement experimental approaches by allowing researchers to design more targeted modifications based on predicted interactions.
The synthesis of N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted precursors followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater precision and efficiency.
In conclusion,N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine (CAS No. 1993501-23-7) represents a promising compound with potential applications in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,N1-(1E)-(2-Methoxyphenyl)methylene)-4-phenoxy)-imino]-methyl]-benzimidazolinedione will likely play a significant role in advancing our understanding of medicinal chemistry.
1993501-23-7 (N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)